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Compound of Interest

Compound Name: ML 145

Cat. No.: B1139099 Get Quote

This guide provides immediate safety, handling, and disposal protocols for ML 145, a selective

antagonist for the GPR35 orphan receptor. The following procedures are designed for

researchers, scientists, and drug development professionals to ensure safe laboratory

practices.

Compound Data Summary
A summary of the key quantitative data for ML 145 is presented below for easy reference.

Property Value

Molecular Formula C₂₄H₂₂N₂O₅S₂

Molecular Weight 482.57 g/mol

CAS Number 1164500-72-4

Appearance Solid Powder

Purity ≥98%

Solubility Soluble in DMSO

Storage Temperature -20°C

Personal Protective Equipment (PPE)
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When handling ML 145, appropriate personal protective equipment is essential to minimize

exposure and ensure personal safety. Although a specific Safety Data Sheet (SDS) for ML 145
indicates no known hazards, it is best practice to handle all research chemicals with a high

degree of caution.[1]

Core PPE Requirements:

Eye Protection: Chemical safety goggles should be worn to protect against accidental

splashes.

Hand Protection: Nitrile gloves are required. It is recommended to use a double-gloving

technique, especially when handling the pure compound. Change gloves immediately if they

become contaminated.

Body Protection: A standard laboratory coat must be worn at all times.

Respiratory Protection: While no specific respiratory hazards are identified, it is advisable to

handle the solid compound in a well-ventilated area or a fume hood to avoid inhalation of any

dust particles.

Operational Plan: Handling and Experimental
Protocols
Adherence to a strict operational plan is crucial for the safe handling of ML 145.

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure that the work area is clean and uncluttered. Have all

necessary equipment, including PPE, readily available.

Weighing and Aliquoting:

Perform these tasks in a designated area, such as a chemical fume hood, to minimize the

potential for dust inhalation.

Use appropriate tools, such as a spatula and weighing paper, to handle the solid

compound.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1139099?utm_src=pdf-body
https://www.benchchem.com/product/b1139099?utm_src=pdf-body
https://www.combi-blocks.com/msds/JQ-2661.pdf
https://www.benchchem.com/product/b1139099?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Close the primary container tightly after use.

Dissolution:

When preparing solutions, slowly add the solvent (e.g., DMSO) to the solid ML 145 to

prevent splashing.

If necessary, use sonication to aid dissolution.

Experimental Use:

Clearly label all solutions containing ML 145.

When using the compound in experiments, follow all laboratory-specific protocols.

Spill Management:

In the event of a spill, immediately alert others in the vicinity.

For small spills of the solid, carefully sweep or vacuum the material and place it in a

sealed container for disposal.[1]

For liquid spills, absorb the material with an inert absorbent, such as vermiculite or sand,

and place it in a sealed container for disposal.

Clean the spill area thoroughly with an appropriate solvent and then with soap and water.

Disposal Plan
Proper disposal of ML 145 and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance. As ML 145 is not classified as a hazardous

substance, it can typically be disposed of as non-hazardous chemical waste.[2][3][4] However,

always consult and adhere to your institution's specific waste disposal guidelines.

Disposal Procedures:

Unused Compound: Unwanted or expired ML 145 should be disposed of through your

institution's chemical waste program. It should be placed in a clearly labeled, sealed
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container.

Contaminated Labware:

Solid Waste: Gloves, weighing paper, and other contaminated solid materials should be

placed in a designated solid waste container.

Liquid Waste: Solutions containing ML 145 should be collected in a designated non-

hazardous liquid waste container. Do not pour solutions down the drain unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) department.

Empty Containers:

Rinse empty containers that held ML 145 three times with a suitable solvent.

The rinsate should be collected and disposed of as non-hazardous liquid waste.

Deface the label on the empty container before disposing of it in the regular trash.
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Preparation
- Clean workspace

- Gather PPE and equipment

Don PPE
- Lab coat

- Safety goggles
- Nitrile gloves (double)

Weighing & Aliquoting
- Use fume hood

- Handle solid carefully

Dissolution
- Add solvent to solid

- Use sonication if needed

Experimental Use
- Follow lab protocols
- Label all solutions

Spill?

Spill Cleanup
- Alert others
- Use spill kit

- Decontaminate area

Yes

Solid Waste Disposal
- Contaminated gloves, etc.

- Place in designated container

No

Liquid Waste Disposal
- Unused solutions

- Collect in waste container

Decontaminate Workspace
- Clean all surfaces

- Remove PPE

End of Procedure

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of ML 145.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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